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Compound of Interest

Compound Name: 2-tert-Butoxyethanol

Cat. No.: B042023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

synthesis of 2-tert-butoxyethanol, a key solvent and intermediate in various industrial and

research applications. This document details its physicochemical characteristics, outlines

established synthesis methodologies with experimental protocols, and provides spectroscopic

data for characterization.

Chemical and Physical Properties
2-tert-Butoxyethanol, also known as ethylene glycol mono-tert-butyl ether, is a colorless liquid

with a characteristic ether-like odor. Its unique combination of a hydrophilic hydroxyl group and

a bulky, hydrophobic tert-butyl group imparts useful properties as a solvent and intermediate.

Table 1: Physicochemical Properties of 2-tert-Butoxyethanol
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Property Value Reference

IUPAC Name
2-[(2-methylpropan-2-

yl)oxy]ethanol
[1]

CAS Number 7580-85-0 [1]

Molecular Formula C₆H₁₄O₂ [1]

Molecular Weight 118.17 g/mol [1]

Boiling Point 144.0 ± 8.0 °C at 760 mmHg

Density 0.9 ± 0.1 g/cm³

Flash Point 47.3 ± 7.7 °C

Solubility
Miscible with organic solvents

and partially soluble in water.
[2]

Synthesis of 2-tert-Butoxyethanol
Two primary methods for the synthesis of 2-tert-butoxyethanol are prevalent: the acid-

catalyzed reaction of ethylene glycol with isobutylene and the Williamson ether synthesis.

Reaction of Ethylene Glycol with Isobutylene
This industrial method involves the direct addition of ethylene glycol to isobutylene under acidic

catalysis. The reaction proceeds via the formation of a tert-butyl cation, which is then attacked

by the hydroxyl group of ethylene glycol.
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Synthesis of 2-tert-Butoxyethanol from Ethylene Glycol and Isobutylene

Reactants

Ethylene Glycol

tert-Butyl Cation Intermediate

Nucleophilic Attack

Isobutylene

Acid Catalyst (e.g., H₂SO₄)

Protonation

Formation

2-tert-Butoxyethanol Di-tert-butyl ether (minor)
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Williamson Ether Synthesis of 2-tert-Butoxyethanol

Step 1: Formation of Alkoxide

Step 2: Nucleophilic Substitution (Sₙ2)

tert-Butanol

Sodium Hydride (NaH)

Deprotonation

Sodium tert-Butoxide H₂ (gas)

2-Chloroethanol

Sₙ2 Attack

2-tert-Butoxyethanol Sodium Chloride (NaCl)
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Mass Spectrometry Fragmentation of 2-tert-Butoxyethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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